Cas no 14907-98-3 (Brusatol)

• Product Name: Brusatol
• CAS No: 14907-98-3
• Molecular Formula: C₂₆H₃₂O₁₁
• Molecular Weight: 520.5257
• MDL: MFCD01746220
• CID: 196004
• PubChem ID: 299645

Brusatol Properties

Names and Identifiers

• Brusatol
• Picras-3-en-21-oicacid,13,20-epoxy-3,11,12-trihydroxy-15-[(3-methyl-1-oxo-2-buten-1-yl)oxy]-2,16-dioxo-,methyl ester, (11b,12a,15b)-
• Picras-3-en-21-oicacid,13,20-epoxy-3,11,12-trihydroxy-15-[(3-methyl-1-oxo-2-buten-1-yl)oxy]-2,16-dioxo-,methyl ester, (11b,12
• (11beta,12alpha,15beta)-13,20-Epoxy-3,11,12-trihydroxy-15-((3-methyl-1-oxo-2-butenyl)oxy)-2,16-dioxopicras-3-en-21-oic acid, methyl ester
• 2H-3,11c-beta-(Epoxymethano)phenanthro(10,1-bc)pyran-3-alpha(3a-beta-H)-carboxylic acid, 1,4,5,6a-beta,7,7a-alpha,10,11,11a,11b
• BRN 1444847
• Methyl 13,20-epoxy-3,11,12-trihydroxy-15-((3-methyl-1-oxo-2-butenyl)oxy)-2,16-dioxopicras-3-en-21-oate (11beta,12alpha,15beta)-
• NSC 172924
• Yatansin
• (+)-Brusatol
• (11β,12α,15β)-13,20-Epoxy-3,11,12-trihydroxy-15-[(3-methyl-1-oxo-2-buten-1-yl)oxy]-2,16-dioxo-picras-3-en-21-oic acid methyl ester
• Brutasol
• Brustaol
• Picras-3-en-21-oic acid, 13,20-epoxy-3,11,12-trihydroxy-15-[(3-methyl-1-oxo-2-buten-1-yl)oxy]-
• 13,20-Epoxy-3,11β,12α-trihydroxy-15β-[(3-methyl-1-oxo-2-butenyl)oxy]-2,16-dioxopicras-3-en-21-oic acid methyl ester
• 13,20-Epoxy-3,11β,12α-trihydroxy-15β-[(3-methyl-1-oxo-2-butenyl)oxy]-2,16-dioxopicrasa-3-ene-21-oic acid methyl ester
• Methyl (1R,2R,3R,6R,8S,13S,14S,15R,16S,17S)-10,15,16-trihydroxy-9,13-dimethyl-3-(3-methylbut-2-enoyl
• 2H-3,11c-beta-(Epoxymethano)phenanthro(10,1-bc)pyran-3-alpha(3a-beta-H)-carboxylic acid, 1,4,5,6a-beta,7,7a-alpha,10,11,11a,11b-alpha-decahydro-8,11a-beta-dimethyl-5,10-dioxo-1-beta,2-alpha,4-beta,9-tetrahydroxy-, methyl ester, 4-(3-methylcrotonate)
• methyl trihydroxy-dimethyl-(3-methylbut-2-enoyloxy)-dioxo-[?]carboxylate
• Picras-3-en-21-oic acid, 13,20-epoxy-3,11,12-trihydroxy-15-[(3-methyl-1-oxo-2-buten-1-yl)oxy]-2,16-dioxo-, methyl ester, (11beta,12alpha,15beta)-
• NSC-172924
• 3ATY6SZ64B
• GLXC-16649
• (11 beta,12 alpha,15 beta)-13,20-epoxy-3,11,12-trihydroxy-15-((3-methyl-1-oxo-2-butenyl)oxy)-2,16-dioxopicras-3-en-21-oic acid, methyl ester
• HY-19543
• C08754
• 14907-98-3
• methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S,17S)-10,15,16-trihydroxy-9,13-dimethyl-3-(3-methylbut-2-enoyloxy)-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate
• (1R,2S,3S,3aS,3a1R,4R,6aR,7aR,11aS,11bR)-Methyl 1,2,9-trihydroxy-8,11a-dimethyl-4-((3-methylbut-2-enoyl)oxy)-5,10-dioxo-2,3,3a,4,5,6a,7,7a,10,11,11a,11b-dodecahydro-1H-3,3a1-(epoxymethano)dibenzo[de,g]chromene-3-carboxylate
• CHEMBL459546
• Picras-3-en-21-oic acid, 13,20-epoxy-3,11,12-trihydroxy-15-((3-methyl-1-oxo-2-butenyl)oxy)-2,16-dioxo-, methyl ester, (11beta,12alpha,15beta)-
• methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S,17S)-10,15,16-trihydroxy-9,13-dimethyl-3-(3-methylbut-2-enoyloxy)-4,11-dioxo-5,18-dioxapentacyclo(12.5.0.01,6.02,17.08,13)nonadec-9-ene-17-carboxylate
• Crotonic acid, 3-methyl-, 4-ester with methyl 1,4,5,6abeta,7,7aalpha,10,11,11a,11balpha-decahydro-1beta,2alpha,4beta,9-tetrahydroxy-8,11abeta-dimethyl-5,10-dioxo-2H-3,11cbeta-(epoxymethano)phenanthro[10,1-bc]pyran-3alpha(3abetaH)-carboxylate
• DTXCID8086654
• (1R,2S,3S,3aS,3a1R,4R,6aR,7aR,11aS,11bR)-Methyl1,2,9-trihydroxy-8,11a-dimethyl-4-((3-methylbut-2-enoyl)oxy)-5,10-dioxo-2,3,3a,4,5,6a,7,7a,10,11,11a,11b-dodecahydro-1H-3,3a1-(epoxymethano)dibenzo[de,g]chromene-3-carboxylate
• DA-71777
• MFCD01746220
• DTXSID70164163
• BCP15272
• Brusatol, >=95% (HPLC)
• CS-W019658
• AS-55977
• Q27105985
• SCHEMBL1276480
• 2H-3,11cbeta-(Epoxymethano)phenanthro[10,1-bc]pyran-3alpha(3abetaH)-carboxylic acid, 1,4,5,6abeta,7,7aalpha,10,11,11a,11balpha-decahydro-1beta,2alpha,4beta,9-tetrahydroxy-8,11abeta-dimethyl-5,10-dioxo-, methyl ester, 4-(3-methylcrotonate)
• BDBM50535743
• AKOS016013415
• CHEBI:3197
• BRUSATOL
• Picras-3-en-21-oicacid,13,20-epoxy-3,11,12-trihydroxy-15-[(3-Methyl-1-oxo-2-buten-1-yl)oxy]-2,16-dioxo-,Methyl ester, (11b,12a,15b)-

• MDL： MFCD01746220
• InChIKey： ZZZYHIMVKOHVIH-FXJNPYINSA-N
• Inchi： 1S/C26H32O11/c1-10(2)6-15(28)37-18-20-25-9-35-26(20,23(33)34-5)21(31)17(30)19(25)24(4)8-13(27)16(29)11(3)12(24)7-14(25)36-22(18)32/h6,12,14,17-21,29-31H,7-9H2,1-5H3/t12-,14-,17-,18-,19+,20+,21+,24+,25-,26+/m1/s1
• SMILES： O1C([H])([H])[C@@]23[C@@]4([H])C([H])([H])[C@]5([H])C(C([H])([H])[H])=C(C(C([H])([H])[C@]5(C([H])([H])[H])[C@]2([H])[C@]([H])([C@@]([H])([C@]1(C(=O)OC([H])([H])[H])[C@@]3([H])[C@]([H])(C(=O)O4)OC(/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])=O)O[H])O[H])=O)O[H]

Computed Properties

• Exact Mass: 520.194462g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 5
• Monoisotopic Mass: 520.194462g/mol
• Monoisotopic Mass: 520.194462g/mol
• Topological Polar Surface Area: 166Ų
• Heavy Atom Count: 37
• Complexity: 1150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 520.5

Experimental Properties

• LogP: 0.51700
• PSA: 165.89
• Boiling Point: 724.3°C at 760 mmHg
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• Color/Form: Powder
• Optical Activity: [α]/D +35 to +44°, c = 0.5 in acetone
• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Diterpenoids